Cas no 38281-73-1 (Methanone, (4-hydroxyphenyl)-2-thienyl-)

• Product Name: Methanone, (4-hydroxyphenyl)-2-thienyl-
• CAS No: 38281-73-1
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• CID: 1489211
• PubChem ID: 13020505
• Update Time: 2025-10-28

Methanone, (4-hydroxyphenyl)-2-thienyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-hydroxyphenyl)-2-thienyl-
• EN300-4266775
• Z1269129795
• SCHEMBL7485708
• 2-thienyl(4-hydroxy-phenyl)ketone
• 4-Hydroxyphenyl 2-thienyl ketone
• 2-thienyl-(4-hydroxy-phenyl)ketone
• 4-(thiophene-2-carbonyl)phenol
• 38281-73-1
• BVLDPAXUXIUXKB-UHFFFAOYSA-N
• (4-hydroxyphenyl)(thiophen-2-yl)methanone
• 2-(4-hydroxybenzoyl)thiophene

• Inchi： 1S/C11H8O2S/c12-9-5-3-8(4-6-9)11(13)10-2-1-7-14-10/h1-7,12H
• InChI Key： BVLDPAXUXIUXKB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 204.02454
• Monoisotopic Mass: 204.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3

Additional information on Methanone, (4-hydroxyphenyl)-2-thienyl-

Methanone, (4-hydroxyphenyl)-2-thienyl- (CAS No. 38281-73-1): An Overview of a Promising Compound in Pharmaceutical Research

Methanone, (4-hydroxyphenyl)-2-thienyl- (CAS No. 38281-73-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Hydroxyphenyl-2-thienylmethanone, is characterized by its unique structural features, which include a phenolic hydroxyl group and a thienyl moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigation.

The chemical structure of Methanone, (4-hydroxyphenyl)-2-thienyl- consists of a ketone functional group linking a 4-hydroxyphenyl ring and a 2-thienyl ring. The presence of the phenolic hydroxyl group imparts significant reactivity and potential for forming hydrogen bonds, which can influence its biological activity. The thienyl ring, on the other hand, provides aromatic character and can participate in various chemical reactions, making this compound a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of Methanone, (4-hydroxyphenyl)-2-thienyl- in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. This property is particularly relevant in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant activity. Methanone, (4-hydroxyphenyl)-2-thienyl- has been found to exhibit potent antioxidant properties, which can help protect cells from oxidative stress and damage. This characteristic makes it a promising candidate for the prevention and treatment of oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its anti-inflammatory and antioxidant properties, Methanone, (4-hydroxyphenyl)-2-thienyl- has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells, indicating its potential as an anticancer agent. The mechanism behind this selective cytotoxicity is not yet fully understood but is believed to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of Methanone, (4-hydroxyphenyl)-2-thienyl- have also been investigated to assess its suitability for therapeutic applications. Preliminary studies suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it a suitable candidate for further development into drug formulations.

Despite its promising therapeutic potential, the safety profile of Methanone, (4-hydroxyphenyl)-2-thienyl- must be thoroughly evaluated before it can be considered for clinical use. Preclinical toxicity studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to confirm these findings and to identify any potential long-term side effects.

In conclusion, Methanone, (4-hydroxyphenyl)-2-thienyl- (CAS No. 38281-73-1) is a multifaceted compound with a wide range of potential therapeutic applications. Its anti-inflammatory, antioxidant, and anticancer properties make it an exciting candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, Methanone, (4-hydroxyphenyl)-2-thienyl- holds great promise as a future therapeutic agent.